Cas no 191277-36-8 (Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]-)

• Product Name: Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]-
• CAS No: 191277-36-8
• MF: C₈H₉F₃N₂O₄S₂
• MW: 318.293269872665
• CID: 1384967
• PubChem ID: 4184455
• Update Time: 2025-04-20

Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[[[(trifluoromethyl)sulfonyl]amino]methyl]-
• 4-[(trifluoromethylsulfonylamino)methyl]benzenesulfonamide
• 4-(Trifluoromethanesulfonylamino-methyl)-benzenesulfonamide
• DTXSID60400446
• 191277-36-8
• BDBM50094345
• AKOS024353379
• CHEMBL138972

• Inchi： 1S/C8H9F3N2O4S2/c9-8(10,11)19(16,17)13-5-6-1-3-7(4-2-6)18(12,14)15/h1-4,13H,5H2,(H2,12,14,15)
• InChI Key： CHIZKUVUWKAMQB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 317.99567
• Monoisotopic Mass: 317.99558361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 106.33